Cas no 349453-53-8 (1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)-)

• Product Name: 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)-
• CAS No: 349453-53-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3946455
• Update Time: 2025-10-29

1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)-

• Inchi： 1S/C12H17NO/c1-5-10(14)11-9(4)7(2)6-8(3)12(11)13/h6H,5,13H2,1-4H3
• InChI Key： JTEBUYKPFMYZNL-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C(C)=CC(C)=C1N)(=O)CC

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±37.0 °C(Predicted)
• pka: 2.72±0.14(Predicted)

Additional information on 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)-

Research Briefing on 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- (CAS: 349453-53-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- (CAS: 349453-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring an amino-substituted trimethylphenyl group, has been identified as a critical pharmacophore in the development of enzyme inhibitors. Specifically, research indicates that 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- exhibits promising activity against certain kinases and proteases, making it a candidate for further investigation in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in modulating the activity of protein kinase C (PKC) isoforms. The study employed a combination of in silico docking simulations and in vitro assays to elucidate the binding interactions of 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- with PKC's catalytic domain. The results suggested that the compound's trimethylphenyl group facilitates hydrophobic interactions, while the amino group participates in hydrogen bonding, enhancing its inhibitory potency.

Further investigations into the compound's pharmacokinetic properties have been conducted to assess its potential as a drug candidate. A recent preclinical study evaluated the compound's metabolic stability, plasma protein binding, and permeability across biological membranes. The findings indicated moderate metabolic stability and favorable permeability, suggesting that structural modifications may be required to optimize its pharmacokinetic profile for therapeutic use.

In addition to its potential as a kinase inhibitor, 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- has been explored for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines. The study proposed that the compound's mechanism of action involves the inhibition of NF-κB signaling, a pathway central to inflammatory responses.

Despite these promising findings, challenges remain in the development of 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- as a therapeutic agent. Issues such as selectivity against off-target proteins and potential toxicity at higher doses need to be addressed through further structure-activity relationship (SAR) studies. Current research efforts are focused on derivatizing the compound to enhance its selectivity and reduce adverse effects.

In conclusion, 1-Propanone, 1-(2-amino-3,5,6-trimethylphenyl)- (CAS: 349453-53-8) represents a versatile scaffold in medicinal chemistry with applications in kinase inhibition and anti-inflammatory therapy. Ongoing research aims to optimize its pharmacological properties and explore its potential in targeted drug delivery systems. The compound's unique structural features and biological activities position it as a valuable subject for future drug discovery initiatives.